Cas no 906670-54-0 (Adenosine, 2-[4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-yl]-N-methyl-)

• Product name: Adenosine, 2-[4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-yl]-N-methyl-
• CAS No: 906670-54-0
• MF: C₁₅H₂₀N₈O₅
• MW: 392.369901657104
• CID: 788491
• PubChem ID: 16094563

Adenosine, 2-[4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-yl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-[4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-yl]-N-methyl-
• (2R,3R,4S,5R)-2-[2-[4-(2-hydroxyethyl)triazol-1-yl]-6-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-{2-[4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-yl]-6-(methylamino)-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(2-(4-(2-Hydroxyethyl)-1H-1,2,3-triazol-1-yl)-6-(methylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• DTXSID30582400
• CHEMBL219600
• 906670-54-0
• BDBM50199978
• 2-[4-(2-hydroxyethyl)-1,2,3-triazol-1-yl]-N6-methyl-9-(beta-D-ribofuranosyl)adenine
• 2-[4-(2-Hydroxyethyl)-1H-1,2,3-triazol-1-yl]-N-methyladenosine

• Inchi： InChI=1S/C15H20N8O5/c1-16-12-9-13(19-15(18-12)23-4-7(2-3-24)20-21-23)22(6-17-9)14-11(27)10(26)8(5-25)28-14/h4,6,8,10-11,14,24-27H,2-3,5H2,1H3,(H,16,18,19)/t8-,10-,11-,14-/m1/s1
• InChI Key： RGZBLPAPIUQVMH-IDTAVKCVSA-N
• SMILES： CNC1=C2C(=NC(=N1)N3C=C(N=N3)CCO)N(C=N2)C4C(C(C(O4)CO)O)O

Computed Properties

• Exact Mass: 392.15566577g/mol
• Monoisotopic Mass: 392.15566577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų
• XLogP3: -1